Cas no 847036-15-1 (7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one
• CAS No: 847036-15-1
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5419453
• Update Time: 2025-06-15

7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-((4-methylpiperazin-1-yl)methyl)-4H-chromen-4-one
• 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C23H26N2O5/c1-15-22(30-20-7-5-4-6-19(20)28-3)21(27)16-8-9-18(26)17(23(16)29-15)14-25-12-10-24(2)11-13-25/h4-9,26H,10-14H2,1-3H3
• InChI Key： QXDHBTYIYLAPSO-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(CN3CCN(C)CC3)C(O)=CC=C2C(=O)C=1OC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one

Comprehensive Overview of 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one (CAS No. 847036-15-1)

The compound 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one, identified by its CAS No. 847036-15-1, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. This chromen-4-one derivative is characterized by its unique substitution pattern, including a 7-hydroxy group, a 2-methoxyphenoxy moiety, and a 4-methylpiperazin-1-ylmethyl side chain. Such structural features make it a promising candidate for various therapeutic applications, particularly in the context of enzyme modulation and receptor targeting.

In recent years, the scientific community has shown increasing interest in chromen-4-one derivatives due to their diverse biological activities. The presence of the 7-hydroxy group in this compound suggests potential antioxidant properties, a topic of high relevance given the growing public awareness of oxidative stress and its role in aging and chronic diseases. Additionally, the 4-methylpiperazin-1-ylmethyl moiety is often associated with enhanced bioavailability and CNS penetration, making this compound a subject of interest for neurological and psychiatric research.

From a synthetic chemistry perspective, the incorporation of the 2-methoxyphenoxy group in 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one presents intriguing challenges and opportunities. This ether linkage is known to influence the compound's metabolic stability and binding affinity to biological targets. Researchers are particularly interested in how this structural feature interacts with cytochrome P450 enzymes, a hot topic in drug metabolism studies.

The pharmacological potential of CAS No. 847036-15-1 extends to several emerging research areas. With the increasing focus on personalized medicine, the compound's structural complexity offers multiple sites for modification, allowing for the development of derivatives with tailored properties. The 4-methylpiperazin-1-ylmethyl group, in particular, provides a handle for further chemical modifications that could optimize the molecule's pharmacokinetic profile.

Analytical characterization of 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one presents unique challenges due to its multiple functional groups. Modern techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy are essential for confirming its structure and purity. These analytical aspects are particularly relevant given the current emphasis on quality control in pharmaceutical development.

In the context of drug discovery, the chromen-4-one scaffold of this compound has shown promise in various screening assays. The combination of the 7-hydroxy group with the 2-methoxyphenoxy substitution appears to create a unique pharmacophore that may interact with multiple biological targets simultaneously. This polypharmacology approach aligns with current trends in treating complex diseases like cancer and neurodegenerative disorders.

The stability and formulation considerations for CAS No. 847036-15-1 are areas of active investigation. The presence of both phenolic (7-hydroxy) and basic (4-methylpiperazin-1-yl) groups in the same molecule creates interesting pH-dependent solubility characteristics. These properties are crucial for developing effective dosage forms, a topic of great importance in pharmaceutical technology circles.

Environmental fate studies of 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one are becoming increasingly relevant as regulatory agencies focus on green chemistry principles. The compound's biodegradability and potential ecotoxicological effects are subjects that require thorough investigation, especially considering the growing emphasis on sustainable pharmaceutical development.

From a commercial perspective, the synthesis and supply of CAS No. 847036-15-1 present both challenges and opportunities. The compound's complex structure requires sophisticated synthetic routes, making it a valuable target for process chemistry optimization. This aligns well with current industry trends toward more efficient and cost-effective production methods for advanced intermediates.

In conclusion, 7-hydroxy-3-(2-methoxyphenoxy)-2-methyl-8-(4-methylpiperazin-1-yl)methyl-4H-chromen-4-one represents a fascinating case study in modern medicinal chemistry. Its unique combination of structural features, including the 7-hydroxy group, 2-methoxyphenoxy linkage, and 4-methylpiperazin-1-ylmethyl side chain, offers multiple avenues for research and development. As scientific understanding of this compound grows, it may well emerge as a key player in addressing some of today's most pressing therapeutic challenges.